2-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]morpholine

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-4-[(6-methylpyridin-2-yl)methyl]morpholine
• InChI: InChI=1S/C18H21FN2O/c1-14-3-2-4-17(20-14)12-21-9-10-22-18(13-21)11-15-5-7-16(19)8-6-15/h2-8,18H,9-13H2,1H3
• InChI Key: CFWNFTLPVYXQSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2CCOC(C2)CC3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O
• Molecular Weight: 300.4 g/mol

Description

2-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]morpholine, also known as FPM, is a chemical compound that has been studied for its potential use in scientific research. This molecule is a member of the morpholine family, which is a class of organic compounds that have a cyclic amine structure. FPM has shown promise in a variety of research applications due to its unique properties and structure.

Mechanism of Action

The mechanism of action of 2-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]morpholine is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. This receptor is located in the endoplasmic reticulum of cells and is involved in a variety of cellular processes. This compound has been shown to bind to this receptor with high affinity, leading to changes in cellular signaling and function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in laboratory experiments. In particular, this compound has been shown to modulate calcium signaling in cells, which is important for a variety of cellular processes including muscle contraction and neurotransmitter release. This compound has also been shown to have potential as an analgesic, or pain-relieving, agent in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]morpholine is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor in cells and tissues. Additionally, this compound has been shown to have a good safety profile in animal models, suggesting that it may have potential for use in humans. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]morpholine. One area of interest is in the development of more potent and selective sigma-1 receptor ligands, which could have potential therapeutic applications. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cellular signaling and function. Finally, studies are needed to determine the safety and efficacy of this compound in humans, which could pave the way for its use as a therapeutic agent in the future.

Synthesis Methods

2-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]morpholine can be synthesized using a variety of methods, including the reaction of 4-fluorobenzylamine with 6-methyl-2-pyridinemethanol in the presence of a catalyst. This reaction results in the formation of this compound, which can be purified using standard laboratory techniques.

Scientific Research Applications

2-(4-fluorobenzyl)-4-[(6-methyl-2-pyridinyl)methyl]morpholine has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of neuroscience, where this compound has been shown to have potential as a tool for studying the function of certain receptors in the brain. Specifically, this compound has been shown to bind to the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception, memory, and mood regulation.